Cas no 2396580-55-3 (2-Propen-1-one, 1-[4-[(5-bromo-2-thienyl)carbonyl]-1-piperazinyl]-)

• Product Name: 2-Propen-1-one, 1-[4-[(5-bromo-2-thienyl)carbonyl]-1-piperazinyl]-
• CAS No: 2396580-55-3
• MF: C₁₂H₁₃BrN₂O₂S
• MW: 329.212820768356
• CID: 5268319
• Update Time: 2025-05-20

2-Propen-1-one, 1-[4-[(5-bromo-2-thienyl)carbonyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[4-[(5-bromo-2-thienyl)carbonyl]-1-piperazinyl]-

• Inchi： 1S/C12H13BrN2O2S/c1-2-11(16)14-5-7-15(8-6-14)12(17)9-3-4-10(13)18-9/h2-4H,1,5-8H2
• InChI Key： QQNIHKSJXQCFMM-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2SC(Br)=CC=2)=O)CC1)(=O)C=C

Additional information on 2-Propen-1-one, 1-[4-[(5-bromo-2-thienyl)carbonyl]-1-piperazinyl]-

Introduction to 2-Propen-1-one, 1-[4-[(5-bromo-2-thienyl)carbonyl]-1-piperazinyl] and Its Applications in Modern Chemical Biology

2-Propen-1-one, commonly known as acetone, is a simple yet versatile organic compound with the chemical formula CAS no. 2396580-55-3. This compound serves as a fundamental building block in organic synthesis and finds extensive applications in various industries, including pharmaceuticals, agrochemicals, and material science. The derivative 2-Propen-1-one, 1-[4-[(5-bromo-2-thienyl)carbonyl]-1-piperazinyl], represents a sophisticated modification of this core structure, incorporating functional groups that enhance its biological activity and utility in drug development.

The introduction of the 5-bromo-2-thienyl moiety and the piperazinyl group into the molecular framework of acetone significantly alters its chemical properties, making it a promising candidate for medicinal chemistry research. The thienyl ring, a sulfur-containing heterocycle, is known for its ability to interact with biological targets such as enzymes and receptors, while the piperazine moiety is widely used in drug design due to its favorable pharmacokinetic properties and ability to modulate protein-ligand interactions.

Recent advancements in chemical biology have highlighted the importance of such hybrid molecules in developing novel therapeutic agents. The compound CAS no. 2396580-55-3, specifically the derivative 2-Propen-1-one, 1-[4-[(5-bromo-2-thienyl)carbonyl]-1-piperazinyl], has garnered attention for its potential applications in treating various diseases. Its unique structural features allow it to engage with multiple biological pathways, making it a valuable scaffold for drug discovery.

In the realm of pharmaceutical research, the incorporation of bromo atoms into organic molecules often enhances their binding affinity to biological targets. The presence of a bromo-substituted thienyl ring in this compound likely contributes to its selectivity and efficacy. Additionally, the piperazinyl group can serve as a hinge region, facilitating optimal binding orientation within biological macromolecules. These features make the compound an attractive candidate for further investigation.

One of the most compelling aspects of this derivative is its potential as an intermediate in synthesizing more complex pharmacophores. The reactive sites on the acetone backbone can be further modified to introduce additional functional groups, enabling the creation of bespoke molecules tailored for specific therapeutic applications. This flexibility underscores the importance of such versatile building blocks in modern drug development.

Current research in chemical biology emphasizes the need for innovative molecular architectures that can modulate biological processes with high precision. The compound CAS no. 2396580-55-3, particularly its derivative 2-Propen-1-one, 1-[4-[(5-bromo-2-thienyl)carbonyl]-1-piperazinyl], exemplifies this trend by combining multiple pharmacologically relevant moieties into a single molecule. Such integrative approaches are expected to yield novel therapeutics with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the thienyl and piperazinyl groups requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to optimize these processes, demonstrating the intersection of synthetic innovation and industrial applicability.

The biological activity of this derivative has been preliminarily explored through computational modeling and experimental assays. Initial studies suggest that it exhibits promising interactions with target proteins involved in inflammatory pathways and neurodegenerative diseases. These findings align with recent trends in drug discovery, where multifunctional compounds are sought to address complex pathological mechanisms.

The role of computational chemistry in analyzing the structure-activity relationships (SAR) of such compounds cannot be overstated. Molecular docking simulations have been used to predict binding modes and affinities, providing insights into how modifications at different sites influence biological activity. These computational approaches complement experimental efforts by offering rapid screening of potential candidates before costly wet-lab validation.

As research progresses, the therapeutic potential of derivatives like CAS no. 2396580-55-3, specifically 2-Propen-1-one, 1-[4-[(5-bromo-2-thienyl)carbonyl]-1-piperazinyl], is expected to expand into new therapeutic areas. Its unique combination of structural features makes it adaptable for targeting a wide range of diseases, from oncology to central nervous system disorders. This adaptability underscores its significance as a pharmacological scaffold.

The development of novel drug candidates is often hindered by challenges such as poor solubility or inadequate bioavailability. However, modifications like those seen in this derivative can address these issues by introducing polar functional groups that enhance solubility while maintaining or improving metabolic stability. Such considerations are critical for translating laboratory discoveries into viable therapeutics.

In conclusion,2-Propen-1-one, particularly its derivative CAS no. 2396580-55-3 (2-propenone derivative), holds significant promise as a tool for advancing pharmaceutical research and development. Its sophisticated molecular architecture allows for diverse applications across multiple therapeutic domains, showcasing its versatility as both a building block and an active molecule itself.